Cas no 19056-14-5 (N,N'-bis(4-{[(2Z)-1-propylpyridin-2(1H)-ylidene]carbamoyl}phenyl)benzene-1,4-dicarboxamide 4-methylbenzenesulfonate (1:2))

• Product Name: N,N'-bis(4-{[(2Z)-1-propylpyridin-2(1H)-ylidene]carbamoyl}phenyl)benzene-1,4-dicarboxamide 4-methylbenzenesulfonate (1:2)
• CAS No: 19056-14-5
• MF: C₅₂H₅₂N₆O₁₀S₂
• MW: 985.133490562439
• CID: 1383889
• PubChem ID: 208963
• Update Time: 2025-04-20

N,N'-bis(4-{[(2Z)-1-propylpyridin-2(1H)-ylidene]carbamoyl}phenyl)benzene-1,4-dicarboxamide 4-methylbenzenesulfonate (1:2) Chemical and Physical Properties

Names and Identifiers

• N,N'-bis(4-{[(2Z)-1-propylpyridin-2(1H)-ylidene]carbamoyl}phenyl)benzene-1,4-dicarboxamide 4-methylbenzenesulfonate (1:2)
• 1-N,4-N-bis[4-[(1-propylpyridin-2-ylidene)carbamoyl]phenyl]benzene-1,4-dicarboxamide,4-methylbenzenesulfonic acid
• Pyridinium, 2,2'-(terephthaloylbis(imino-p-phenylenecarbonylimino))bis(1-propyl-, di-p-toluenesulfonate
• 19056-14-5

• Inchi： 1S/C38H36N6O4.2C7H8O3S/c1-3-23-43-25-7-5-9-33(43)41-37(47)29-15-19-31(20-16-29)39-35(45)27-11-13-28(14-12-27)36(46)40-32-21-17-30(18-22-32)38(48)42-34-10-6-8-26-44(34)24-4-2;2*1-6-2-4-7(5-3-6)11(8,9)10/h5-22,25-26H,3-4,23-24H2,1-2H3,(H,39,45)(H,40,46);2*2-5H,1H3,(H,8,9,10)/b41-33-,42-34-;;
• InChI Key： LICYNZAFKQCOQK-GWKIKLAWSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.S(C1C=CC(C)=CC=1)(=O)(=O)O.O=C(C1C=CC(=CC=1)NC(C1C=CC(=CC=1)C(NC1C=CC(=CC=1)C(/N=C1/C=CC=CN/1CCC)=O)=O)=O)/N=C1/C=CC=CN/1CCC

Computed Properties

• Exact Mass: 984.31896
• Monoisotopic Mass: 984.31863422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 70
• Rotatable Bond Count: 12
• Complexity: 1440
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 249Ų

Experimental Properties

• PSA: 232.28